N-(4-bromo-2-fluorophenyl)-N'-({[(2,4-dichlorobenzyl)oxy]imino}methyl)thiourea

• IUPAC Name: (3E)-1-(4-bromo-2-fluorophenyl)-3-[[(2,4-dichlorophenyl)methoxyamino]methylidene]thiourea
• InChI: InChI=1S/C15H11BrCl2FN3OS/c16-10-2-4-14(13(19)5-10)22-15(24)20-8-21-23-7-9-1-3-11(17)6-12(9)18/h1-6,8H,7H2,(H2,20,21,22,24)
• InChI Key: VETOPXOFKNQDDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CONC=NC(=S)NC2=C(C=C(C=C2)Br)F
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)CON/C=N/C(=S)NC2=C(C=C(C=C2)Br)F
• Molecular Formula: C15H11BrCl2FN3OS
• Molecular Weight: 451.1 g/mol

Description

N-(4-bromo-2-fluorophenyl)-N'-({[(2,4-dichlorobenzyl)oxy]imino}methyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antipathogenic Activity

The synthesis and characterization of thiourea derivatives have shown significant potential in antimicrobial applications, especially against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus. These compounds, characterized by the presence of halogen atoms on the N-phenyl substituent, demonstrate promising antibiofilm properties, suggesting their potential for further development as novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis and Biological Evaluation of Metal Complexes

Research into the synthesis of metal complexes involving thiourea derivatives, particularly zinc-based thioureas, highlights a broad spectrum of biological applications. These complexes have been structurally analyzed and evaluated for their antibacterial and antifungal properties, indicating their efficiency as potential therapeutic agents (Shakoor & Asghar, 2021).

Fluorescent Dyes and Sensor Molecules

Thiourea derivatives have also been utilized in the synthesis of fluorescent dyes, demonstrating the versatility of these compounds in chemical labeling and detection. For instance, a boranil fluorophore derivative has been developed for labeling experiments with strong luminescence properties, showcasing its potential in biological imaging and analytical chemistry (Frath, Azizi, Ulrich, & Ziessel, 2012).

Antimicrobial and Antifungal Activities

The synthesis of novel thiourea derivatives and their subsequent evaluation have identified compounds with significant in vitro antibacterial and antifungal activities. These findings support the potential of thiourea derivatives in the development of new antimicrobial agents, particularly against drug-resistant strains (Saeed, Shaheen, Hameed, & Kazmi, 2010).